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Compound of Interest

Compound Name: 11-O-Methylpseurotin A

Cat. No.: B8101598 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
11-O-Methylpseurotin A is a fungal metabolite, initially isolated from Aspergillus fumigatus,

that has garnered interest in chemical biology and drug discovery.[1][2][3][4] It is a derivative of

Pseurotin A and has been shown to selectively inhibit a Hof1 deletion strain in Saccharomyces

cerevisiae, suggesting its potential as a tool for studying cytokinesis.[5][6][7] Proper preparation

of a stable and accurate stock solution is the first critical step for any in vitro or cell-based

assay to ensure reproducible and reliable results. This document provides a detailed protocol

for the preparation, storage, and handling of 11-O-Methylpseurotin A stock solutions.

Physicochemical Properties
A summary of the key physicochemical properties of 11-O-Methylpseurotin A is provided in

the table below. This information is essential for accurate calculations and proper handling of

the compound.
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Property Value Reference(s)

Molecular Formula C₂₃H₂₇NO₈ [1][6][8]

Molecular Weight 445.47 g/mol [1]

Appearance White solid [1]

Purity >95% by HPLC [1]

Solubility
Soluble in DMSO, Ethanol,

Methanol (e.g., 1 mg/mL)
[1][2][8]

Aqueous Solubility Low [5]

Safety and Handling Precautions
Before handling 11-O-Methylpseurotin A, it is crucial to read the Safety Data Sheet (SDS) and

follow standard laboratory safety procedures.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety goggles with side shields, and chemical-resistant gloves.[9]

Ventilation: Handle the solid compound and concentrated stock solutions in a well-ventilated

area or a chemical fume hood to avoid inhalation.

Incompatibilities: Avoid contact with strong acids, strong alkalis, and strong oxidizing or

reducing agents.[9]

Disposal: Dispose of the compound and any contaminated materials in accordance with

local, state, and federal regulations.

Experimental Protocol: Stock Solution Preparation
This protocol details the steps for preparing a 10 mM stock solution of 11-O-Methylpseurotin
A in dimethyl sulfoxide (DMSO).

4.1. Materials and Equipment

11-O-Methylpseurotin A (solid powder)
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High-purity, anhydrous Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes (P1000, P200, P20) and sterile tips

Vortex mixer

Optional: Ultrasonic bath

4.2. Step-by-Step Procedure

Pre-weighing Preparation: Allow the vial containing solid 11-O-Methylpseurotin A to

equilibrate to room temperature before opening to prevent condensation of moisture.

Weighing the Compound: Carefully weigh out the desired amount of 11-O-Methylpseurotin
A using an analytical balance. For example, to prepare 1 mL of a 10 mM stock solution,

weigh 4.45 mg of the compound.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the

weighed compound. For the example above, add 1 mL of DMSO.

Dissolution: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.

If solubility is an issue, gentle warming of the tube to 37°C or brief sonication in an ultrasonic

bath can aid dissolution.[2]

Visual Inspection: Visually inspect the solution to ensure there are no visible particulates.

The solution should be clear.

4.3. Example Calculation for a 10 mM Stock Solution

The following table provides a sample calculation to prepare a 10 mM stock solution.
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Parameter Value

Desired Stock Concentration (C) 10 mM = 0.010 mol/L

Molecular Weight (MW) 445.47 g/mol

Desired Volume (V) 1 mL = 0.001 L

Mass Required (Mass) Mass = C x MW x V

Calculation
0.010 mol/L x 445.47 g/mol x 0.001 L = 0.00445

g

Mass to Weigh 4.45 mg

Storage and Stability
Proper storage is critical to maintain the integrity and activity of 11-O-Methylpseurotin A.

Solid Compound: Store the solid powder at -20°C in a dark, desiccated environment.[5][8][9]

Stock Solution:

Store stock solutions prepared in DMSO at -80°C for long-term stability.[5][9]

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes.[5]

Working Solutions:

Prepare fresh aqueous working solutions for each experiment from the frozen stock.[5]

The γ-lactam ring in the compound's structure is susceptible to hydrolysis in acidic or

alkaline conditions. Ensure the pH of aqueous buffers is maintained in a neutral range (pH

6.5-7.5).[5]

Minimize the final concentration of DMSO in the experimental medium (e.g., cell culture) to

less than 0.1% to avoid solvent-induced effects and potential precipitation.[5]
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Workflow and Pathway Diagrams
Stock Solution Preparation Workflow

The following diagram illustrates the key steps involved in the preparation of the 11-O-
Methylpseurotin A stock solution.

Preparation Dissolution Storage

Start Equilibrate Compound
to Room Temp

1
Weigh Solid

(e.g., 4.45 mg)

2
Add Anhydrous DMSO

(e.g., 1 mL)
3 Vortex / Sonicate

Until Dissolved

4
Visually Inspect

for Clarity

5
Aliquot into

Single-Use Tubes
6 Store at -80°C

7
Ready for Use

Click to download full resolution via product page

Caption: Workflow for 11-O-Methylpseurotin A stock solution preparation.

Proposed Signaling Pathway Involvement

11-O-Methylpseurotin A has been identified as a selective inhibitor of yeast strains with a

deletion of the HOF1 gene. Hof1 is a protein involved in regulating cytokinesis. The diagram

below shows a simplified conceptual relationship.
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Caption: Proposed interaction of 11-O-Methylpseurotin A with the Hof1 pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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preparation-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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